3-(2-methoxyethyl)-4-oxo-N-(pyridin-2-ylmethyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• IUPAC Name: 3-(2-methoxyethyl)-4-oxo-N-(pyridin-2-ylmethyl)-2-sulfanylidene-1H-quinazoline-7-carboxamide
• InChI: InChI=1S/C18H18N4O3S/c1-25-9-8-22-17(24)14-6-5-12(10-15(14)21-18(22)26)16(23)20-11-13-4-2-3-7-19-13/h2-7,10H,8-9,11H2,1H3,(H,20,23)(H,21,26)
• InChI Key: WFSMXUPPUDSHBV-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(C=C(C=C2)C(=O)NCC3=CC=CC=N3)NC1=S
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

The compound “3-(2-methoxyethyl)-4-oxo-N-(pyridin-2-ylmethyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide” is a complex organic molecule. It contains several functional groups, including a carboxamide group, a thioxo group, a pyridinyl group, and a methoxyethyl group. These groups suggest that the compound may have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or a detailed study, it’s difficult to provide an accurate analysis of its structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the carboxamide group could participate in hydrolysis reactions, and the pyridinyl group could undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and reactivity. These properties are typically determined through laboratory testing.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery. Without specific studies, it’s difficult to predict the exact mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific studies, it’s difficult to provide accurate information on the safety and hazards of this compound.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For example, if it shows promising biological activity, it could be studied as a potential drug candidate.